Cas no 1021061-22-2 (N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide)

• Product Name: N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
• CAS No: 1021061-22-2
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 6398340
• PubChem ID: 42139231
• Update Time: 2025-06-09

N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide
• N-[6-(methylsulfanyl)pyridazin-3-yl]propanamide
• 1021061-22-2
• F5225-0419
• N-(6-methylsulfanylpyridazin-3-yl)propanamide
• N-(6-(methylthio)pyridazin-3-yl)propionamide
• AKOS024500925

• Inchi： 1S/C8H11N3OS/c1-3-7(12)9-6-4-5-8(13-2)11-10-6/h4-5H,3H2,1-2H3,(H,9,10,12)
• InChI Key： DSZBWPNZTYRCHG-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(N=N1)NC(CC)=O

Computed Properties

• Exact Mass: 197.06228316g/mol
• Monoisotopic Mass: 197.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide

N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide: A Comprehensive Overview

N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide (CAS No. 1021061-22-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications, particularly in the treatment of various diseases. This article aims to provide a comprehensive overview of N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide is a heterocyclic compound with a molecular formula of C₁₇H₁₄FN₃O₂S. The compound features a thiophene ring linked to a pyridazine ring through a sulfanyl group, with a fluorinated benzyl moiety attached to the pyridazine ring. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The compound is typically synthesized through multi-step reactions involving the coupling of thiophene carboxylic acid with an appropriately substituted pyridazine derivative.

The chemical structure of N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the conformational flexibility and electronic properties of the molecule, which are crucial for understanding its biological activities.

Synthesis Methods

The synthesis of N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide involves several key steps. One common approach is to start with 6-chloropyridazine, which is then converted to the corresponding thiol derivative using a suitable sulfide reagent. The thiol derivative is subsequently coupled with thiophene carboxylic acid using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt). The final step involves the introduction of the fluorinated benzyl group through a substitution reaction.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, green chemistry principles have been applied to minimize waste and reduce the use of hazardous reagents.

Biological Activities

N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to inhibit specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can effectively inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, N-(6-{[(2-Fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide has also been found to exhibit anti-inflammatory effects. Preclinical studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest that the compound may have potential applications in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide has been evaluated in several preclinical and early-stage clinical trials. In preclinical studies using animal models, the compound has shown promising results in reducing tumor growth and improving survival rates in various cancer types, including breast cancer and colorectal cancer. These findings have led to further investigations into its potential as an anticancer agent.

In early-stage clinical trials, N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide has been well-tolerated by patients, with minimal side effects reported. However, more extensive clinical trials are needed to fully evaluate its safety and efficacy in larger patient populations. Ongoing research is focused on optimizing dosing regimens and identifying biomarkers that can predict patient response to treatment.

Conclusion

N-(6-{[(2-fluorophenyl)methyl]sulfanyl}pyridazin-3-yl)thiophene-2-carboxamide (CAS No. 1021061-22-2) is a promising compound with a unique chemical structure that confers multiple biological activities. Its potential applications in treating cancer, inflammatory diseases, and other conditions make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the development of novel treatments for various diseases.